Cas no 1418130-39-8 (2-amino-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

• Product Name: 2-amino-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• CAS No: 1418130-39-8
• MF: C₁₃H₁₇BN₂O₂
• MW: 244.097283124924
• MDL: MFCD24040037
• CID: 5169985
• PubChem ID: 131584858
• Update Time: 2025-10-28

2-amino-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-amino-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Amino-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• 2-amino-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• 1418130-39-8
• Z3301572644
• CS-0356687
• EN300-20786182

• MDL： MFCD24040037
• Inchi： 1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)10-6-5-7-11(16)9(10)8-15/h5-7H,16H2,1-4H3
• InChI Key： AKNATMCFHAZHIB-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(B2OC(C)(C)C(C)(C)O2)C=CC=C1N

Computed Properties

• Exact Mass: 244.1383080g/mol
• Monoisotopic Mass: 244.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-amino-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

2-Amino-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile: A Comprehensive Overview

The compound with CAS No. 1418130-39-8, known as 2-amino-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines an amino group at the 2-position of a benzonitrile moiety with a tetramethyl-dioxaborolane substituent at the 6-position. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

Benzonitrile derivatives are well-known for their stability and reactivity in organic synthesis. The presence of the nitrile group (-CN) in 2-amino-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile renders it susceptible to nucleophilic addition reactions, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential as a precursor for the preparation of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

The tetramethyl-dioxaborolane substituent is another key feature of this compound. This group is known for its ability to act as a directing group in aromatic substitution reactions. Its presence at the 6-position of the benzonitrile ring enhances the molecule's reactivity and selectivity in various coupling reactions, such as Suzuki-Miyaura cross-coupling. This has been extensively explored in recent research, where 2-amino-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile has been utilized to synthesize biaryl compounds with high efficiency and precision.

One of the most notable advancements involving this compound is its application in the synthesis of advanced materials. Researchers have demonstrated that 2-amino-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile can be used as a monomer in the preparation of polymeric materials with tailored electronic properties. These materials have potential applications in optoelectronics and energy storage devices.

In addition to its synthetic applications, 2-amino-6-(tetramethyl-1,3,2-dioxaborolan-2-yli benzonitrile has also been investigated for its biological activity. Studies have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for drug discovery. However, further research is required to fully understand its mechanism of action and optimize its pharmacokinetic properties.

The synthesis of CAS No. 1418130-39-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzonitrile derivative followed by the introduction of the tetramethyl-dioxaborolane group via nucleophilic substitution or coupling reactions. Recent advancements in catalysis have enabled researchers to achieve higher yields and better selectivity in these reactions.

From an environmental perspective, 2-amino-6-(tetramethyl-1,3,2-dioxaborolan--yli benzonitrile has been evaluated for its biodegradability and toxicity profile. Initial studies suggest that it is not inherently hazardous under normal handling conditions; however, further testing is needed to confirm its long-term environmental impact.

In conclusion, CAS No. 1418130--9--8, or 2-amino--(tetramethyl--dioxaborolanyl benzonitrile, is a versatile compound with a wide range of applications in organic synthesis and materials science. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel chemical entities with advanced properties.